Cas no 2172078-10-1 (1-1-(hydroxymethyl)-2-methylcyclopropylcyclohexan-1-ol)

• Product Name: 1-1-(hydroxymethyl)-2-methylcyclopropylcyclohexan-1-ol
• CAS No: 2172078-10-1
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 6181218
• PubChem ID: 165599740
• Update Time: 2025-10-22

1-1-(hydroxymethyl)-2-methylcyclopropylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(hydroxymethyl)-2-methylcyclopropylcyclohexan-1-ol
• EN300-1632243
• 2172078-10-1
• 1-[1-(hydroxymethyl)-2-methylcyclopropyl]cyclohexan-1-ol

• Inchi： 1S/C11H20O2/c1-9-7-10(9,8-12)11(13)5-3-2-4-6-11/h9,12-13H,2-8H2,1H3
• InChI Key： RGIDYLCQVQZVAA-UHFFFAOYSA-N
• SMILES： OC1(CCCCC1)C1(CO)CC1C

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-1-(hydroxymethyl)-2-methylcyclopropylcyclohexan-1-ol

Compound CAS No. 2172078-10-1: 1-(hydroxymethyl)-2-methylcyclopropylcyclohexan-1-ol

The compound with CAS No. 2172078-10-1, known as 1-(hydroxymethyl)-2-methylcyclopropylcyclohexan-1-ol, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexanol moiety with a substituted cyclopropane ring. The presence of the hydroxymethyl group and the methyl substituent on the cyclopropane ring introduces interesting electronic and steric effects, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 1-(hydroxymethyl)-2-methylcyclopropylcyclohexan-1-ol in drug discovery and catalytic processes. Researchers have explored its ability to act as a chiral auxiliary in asymmetric synthesis, leveraging its rigid structure to induce high enantioselectivity in reactions. This property has been particularly useful in the synthesis of bioactive compounds, where stereochemistry plays a critical role.

In addition to its role in organic synthesis, this compound has also been investigated for its potential in polymer chemistry. The cyclopropane ring, being highly strained, can undergo ring-opening reactions under specific conditions, offering opportunities for the development of novel polymers with unique mechanical properties. Recent experiments have demonstrated that incorporating 1-(hydroxymethyl)-2-methylcyclopropylcyclohexan-1-ol into polymer precursors can lead to materials with enhanced flexibility and durability.

The synthesis of 1-(hydroxymethyl)-2-methylcyclopropylcyclohexan-1-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and the subsequent functionalization of the hydroxymethyl group. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of 1-(hydroxymethyl)-2-methylcyclopropylcyclohexan-1-ol. Initial studies suggest that this compound can undergo microbial degradation under aerobic conditions, though further research is needed to fully characterize its environmental impact and persistence.

In conclusion, CAS No. 2172078-10-1, or 1-(hydroxymethyl)-2-methylcyclopropylcyclohexan-1-ol, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to make it a subject of intense research, offering promising avenues for innovation in drug development, materials science, and sustainable chemistry.